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Compound of Interest

Compound Name: Pis1

Cat. No.: B1576851 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pis1. Pis1, the protein product of the PIS1 gene, is

the enzyme CDP-diacylglycerol-inositol 3-phosphatidyltransferase, which is integral to

phosphatidylinositol biosynthesis.[1][2][3] While not classified as a hazardous substance,

proper handling procedures are essential to ensure laboratory safety and maintain

experimental integrity. The primary concern when working with enzymes like Pis1 is the

potential for developing respiratory sensitization from inhaling aerosols.[4][5]

Hazard Identification and Risk Assessment
Pis1 is an essential enzyme found in Saccharomyces cerevisiae (baker's yeast) and is crucial

for phospholipid biosynthesis.[1][3] It is not considered acutely toxic or a biohazard. However,

as with most proteins and enzymes, repeated inhalation of aerosols or dust from lyophilized

powders can lead to allergic reactions or respiratory sensitization in susceptible individuals.[4]

[5] Direct skin or eye contact with concentrated solutions should be avoided to prevent potential

irritation.[5][6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Pis1 in a laboratory setting.[7][8][9]
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PPE Component Specification Purpose

Hand Protection Nitrile or latex gloves
To prevent skin contact with

the Pis1 solution.[8]

Eye Protection
Safety glasses with side

shields or safety goggles

To protect the eyes from

splashes of the Pis1 solution.

[5][6]

Body Protection Laboratory coat

To protect skin and personal

clothing from contamination.[4]

[6][7]

Respiratory Protection

Generally not required for

liquid solutions. Use a dust

mask or work in a fume hood if

handling lyophilized powder.

To prevent inhalation of

aerosols or dust, which can

cause respiratory sensitization.

[4][5]

Operational and Disposal Plans
Experimental Workflow for Safe Handling of Pis1
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Preparation

Handling

Cleanup and Disposal

1. Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

2. Prepare a Clean Workspace

3. Retrieve Pis1 from Storage
(e.g., -80°C freezer)

4. Thaw on Ice (if frozen)

5. Aliquot or Use in Experiment
(Avoid generating aerosols)

6. Decontaminate Spills
(e.g., with 10% bleach)

7. Dispose of Liquid Waste
(Down the drain with copious water)

8. Dispose of Contaminated Solids
(in biohazard waste)

9. Clean and Disinfect Workspace

10. Doff PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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